Fluorine substitution is a common technique in drug discovery to improve a molecule's properties for pharmaceutical use. Research has explored 2-Cl-4-F-5-F-benzoic acid derivatives as potential candidates for drugs targeting various diseases [].
Fluorinated aromatic acids have been investigated for their potential use in the development of new materials with specific properties, such as liquid crystals or organic light-emitting diodes (OLEDs) [, ]. Research into 2-Cl-4-F-5-F-benzoic acid's suitability for these applications is ongoing.
Understanding the reactivity of 2-Cl-4-F-5-F-benzoic acid can be valuable for organic chemists. Studies may explore its behavior in different reactions and its potential use as a building block for more complex molecules [].